Cas no 80037-03-2 (1,2,4-Triazine-3,5(2H,4H)-dione, 6-[(3-oxo-1-octenyl)thio]-,(E)- (9CI))

1,2,4-Triazine-3,5(2H,4H)-dione, 6-[(3-oxo-1-octenyl)thio]-,(E)- (9CI) structure
80037-03-2 structure
Product name:1,2,4-Triazine-3,5(2H,4H)-dione, 6-[(3-oxo-1-octenyl)thio]-,(E)- (9CI)
CAS No:80037-03-2
MF:C11H15N3O3S
MW:269.32010102272
CID:733436
PubChem ID:6084562

1,2,4-Triazine-3,5(2H,4H)-dione, 6-[(3-oxo-1-octenyl)thio]-,(E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-3,5(2H,4H)-dione, 6-[(3-oxo-1-octenyl)thio]-,(E)- (9CI)
    • 6-[(E)-3-oxooct-1-enyl]sulfanyl-2H-1,2,4-triazine-3,5-dione
    • NSC307176
    • NSC-307176
    • DTXSID20421910
    • 80037-03-2
    • Inchi: InChI=1S/C11H15N3O3S/c1-2-3-4-5-8(15)6-7-18-10-9(16)12-11(17)14-13-10/h6-7H,2-5H2,1H3,(H2,12,14,16,17)/b7-6+
    • InChI Key: GOYDPKRGSDNILQ-VOTSOKGWSA-N
    • SMILES: CCCCCC(=O)C=CSC1=NNC(=O)NC1=O

Computed Properties

  • Exact Mass: 269.08355
  • Monoisotopic Mass: 269.08341252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 87.63
  • LogP: 1.21340

Recommend Articles

Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.